Cas no 87527-43-3 (1,3,4-Thiadiazol-2-amine, 5-[(4-chlorophenoxy)methyl]-N-methyl-)

• Product Name: 1,3,4-Thiadiazol-2-amine, 5-[(4-chlorophenoxy)methyl]-N-methyl-
• CAS No: 87527-43-3
• MF: C₁₀H₁₀ClN₃OS
• MW: 255.723899364471
• CID: 655400
• PubChem ID: 13272815
• Update Time: 2025-04-19

1,3,4-Thiadiazol-2-amine, 5-[(4-chlorophenoxy)methyl]-N-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazol-2-amine, 5-[(4-chlorophenoxy)methyl]-N-methyl-
• 5-[(4-chlorophenoxy)methyl]-N-methyl-1,3,4-thiadiazol-2-amine
• 87527-43-3
• DTXSID00533767
• AKOS019175187
• 5-((4-Chlorophenoxy)methyl)-N-methyl-1,3,4-thiadiazol-2-amine

• Inchi： 1S/C10H10ClN3OS/c1-12-10-14-13-9(16-10)6-15-8-4-2-7(11)3-5-8/h2-5H,6H2,1H3,(H,12,14)
• InChI Key： YNFBYZYUGWEURO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OCC1=NN=C(NC)S1

Computed Properties

• Exact Mass: 255.0233108g/mol
• Monoisotopic Mass: 255.0233108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 75.3Ų